10.1039/C1GC15727B | Silica-supported guanidinecatalyst for continuous flow biodiesel production

Silica-supported guanidinecatalyst for continuous flow biodiesel production

Green Chemistry Pub Date: 2011-08-17 DOI: 10.1039/C1GC15727B

Abstract

The new silylant agent 3-(N,N′-dicyclohexylguanidine)-propyltrimethoxysilane (GPMS) was prepared straightforwardly in high yield by the simple reaction between 3-aminopropyltrimethoxysilane and dicyclohexylcarbodiimide. This new organosilane containing the basic dicyclohexylguanidine group covalently attached on silica gel is an efficient heterogeneous catalyst for the production of biodiesel. Conversions up to 98% were obtained for soybean oil methanolysis at 353 K for 3 h. This catalytic system was transposed to a semi-pilot scale in a continuous flow reactor and gave 44% conversion. The calculated activation energy of the methanolysis in this continuous system indicated that the reaction is probably under mass transfer limitations.

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Journal Name：Green Chemistry

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